Cas no 2248837-98-9 (rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo3,4-b1,4oxazine)

• Product Name: rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo3,4-b1,4oxazine
• CAS No: 2248837-98-9
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 5958489
• PubChem ID: 136588906
• Update Time: 2025-07-17

rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo3,4-b1,4oxazine Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo3,4-b1,4oxazine
• AKOS034825103
• (4Ar,7aS)-4-(2-ethenylsulfonylethyl)-2,2-dimethyl-4a,5,7,7a-tetrahydro-3H-furo[3,4-b][1,4]oxazine
• EN300-26579429
• 2248837-98-9
• rac-(4aR,7aS)-4-[2-(ethenesulfonyl)ethyl]-2,2-dimethyl-hexahydro-2H-furo[3,4-b][1,4]oxazine

• Inchi： 1S/C12H21NO4S/c1-4-18(14,15)6-5-13-9-12(2,3)17-11-8-16-7-10(11)13/h4,10-11H,1,5-9H2,2-3H3/t10-,11-/m1/s1
• InChI Key： INYDGXFPGDRAHB-GHMZBOCLSA-N
• SMILES： S(C=C)(CCN1CC(C)(C)O[C@@H]2COC[C@@H]12)(=O)=O

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.2Ų

Additional information on rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo3,4-b1,4oxazine

Research Briefing on rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo[3,4-b][1,4]oxazine (CAS: 2248837-98-9)

In recent years, the compound rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo[3,4-b][1,4]oxazine (CAS: 2248837-98-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furo[3,4-b][1,4]oxazine scaffold and ethenesulfonyl functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo[3,4-b][1,4]oxazine involves a multi-step process that leverages asymmetric catalysis and sulfonylation reactions. Recent studies have focused on optimizing the yield and enantiomeric purity of the compound, with particular emphasis on the stereoselective introduction of the ethenesulfonyl moiety. Advances in catalytic systems, such as the use of chiral palladium complexes, have significantly improved the efficiency of these synthetic routes, enabling larger-scale production for preclinical studies.

From a biological perspective, this compound has demonstrated notable activity as a covalent inhibitor targeting cysteine residues in key regulatory proteins. Research published in the Journal of Medicinal Chemistry (2023) revealed its potent inhibition of the NF-κB signaling pathway, which is implicated in inflammatory diseases and cancer. The ethenesulfonyl group acts as a Michael acceptor, forming a covalent bond with the thiol group of cysteine residues in the IKKβ kinase, thereby disrupting the downstream activation of NF-κB. This mechanism has sparked interest in developing derivatives of this compound for the treatment of chronic inflammatory conditions and certain malignancies.

Further investigations into the pharmacokinetic properties of rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo[3,4-b][1,4]oxazine have revealed favorable bioavailability and metabolic stability in rodent models. The compound exhibits a half-life of approximately 6-8 hours in plasma, with minimal off-target effects observed in toxicity studies. These findings support its potential as a lead candidate for further drug development, though additional optimization may be required to enhance its blood-brain barrier penetration for central nervous system applications.

In conclusion, rac-(4aR,7aS)-4-2-(ethenesulfonyl)ethyl-2,2-dimethyl-hexahydro-2H-furo[3,4-b][1,4]oxazine represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and mechanism of action position it as a valuable tool for probing biological pathways and addressing unmet medical needs. Ongoing research efforts are expected to yield further insights into its therapeutic potential and expand its applications across multiple disease areas.